Cas no 1401666-99-6 ((R)-3-[((s)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-[((s)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1401666-99-6
• MF: C₁₆H₂₉N₃O₃
• MW: 311.419764280319
• MDL: MFCD21092484
• CID: 2155280
• Update Time: 2025-10-30

(R)-3-[((s)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-[((s)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 3-[[(2S)-2-amino-1-oxopropyl]cyclopropylamino]-, 1,1-dimethylethyl ester, (3R)-

• MDL： MFCD21092484
• Inchi： 1S/C16H29N3O3/c1-11(17)14(20)19(12-7-8-12)13-6-5-9-18(10-13)15(21)22-16(2,3)4/h11-13H,5-10,17H2,1-4H3/t11-,13+/m0/s1
• InChI Key： DIGWOMVPCPXZDF-WCQYABFASA-N
• SMILES： N(C1CC1)([C@@H]1CCCN(C(=O)OC(C)(C)C)C1)C(=O)[C@@H](N)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-[((s)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Introduction to (R)-3-[((S)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1401666-99-6)

The compound (R)-3-[((S)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1401666-99-6, is a sophisticated organic molecule with significant implications in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of considerable interest in both academic research and industrial applications.

At the core of understanding this compound lies its intricate molecular structure. The presence of a piperidine ring, combined with functional groups such as the tert-butyl ester and the ((S)-2-amino-propionyl)-cyclopropyl-amino moiety, contributes to its unique chemical properties. These features not only make it a valuable building block in synthetic chemistry but also open up possibilities for its use in drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound (R)-3-[((S)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester has emerged as a promising candidate in this context. Its structural motifs are reminiscent of known bioactive molecules, suggesting potential interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its stereochemical configuration. The (R) configuration at the chiral center introduces a level of specificity that is often crucial for biological activity. This stereochemical purity makes it an attractive starting point for further derivatization, allowing researchers to explore a wide range of potential analogs with tailored properties.

The tert-butyl ester functionality is another key feature that contributes to the compound's versatility. Ester groups are commonly used in pharmaceutical chemistry due to their stability and ease of modification. In this case, the tert-butyl ester can be hydrolyzed to yield the corresponding carboxylic acid, providing a straightforward pathway to explore the parent structure's biological activity.

Recent studies have begun to uncover the potential applications of this compound in various therapeutic areas. For instance, its structural framework suggests compatibility with pathways involved in neurological disorders, where precise targeting is essential. Additionally, its ability to undergo chemical modifications makes it a valuable tool for medicinal chemists seeking to develop new drugs.

The synthesis of (R)-3-[((S)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as asymmetric synthesis and chiral auxiliary methods are employed to achieve the desired stereochemical outcome.

The importance of stereochemical purity cannot be overstated in pharmaceutical chemistry. Even small deviations in stereochemistry can lead to drastically different biological activities, making it essential to maintain high levels of enantiomeric excess during synthesis. The successful preparation of this compound underscores the advancements in synthetic methodologies that now allow for precise control over molecular structure.

Beyond its synthetic significance, this compound also holds promise for future research directions. Its unique structural features make it a rich scaffold for exploring new chemical entities (NCEs) with potential therapeutic benefits. Researchers are actively investigating ways to leverage its properties for developing novel treatments against various diseases.

The role of computational chemistry has become increasingly important in studying compounds like this one. Advanced computational methods can predict biological activity, optimize synthetic routes, and provide insights into molecular interactions. These tools are invaluable for guiding experimental efforts and accelerating the discovery process.

In conclusion, (R)-3-[((S)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1401666-99-6) is a remarkable molecule with significant potential in pharmaceutical research and development. Its complex structure, stereochemical purity, and versatile functional groups make it a valuable asset for both academic laboratories and industrial settings. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery of new therapeutic agents.